N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide

• IUPAC Name: N-(4-pyridin-4-ylbutan-2-yl)prop-2-enamide
• InChI: InChI=1S/C12H16N2O/c1-3-12(15)14-10(2)4-5-11-6-8-13-9-7-11/h3,6-10H,1,4-5H2,2H3,(H,14,15)
• InChI Key: JRHFBKYOORGCMY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=NC=C1)NC(=O)C=C
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS No.: 2411247-95-3

Description

N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide is an organic compound characterized by the presence of a pyridine ring and an amide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide typically involves the reaction of 4-pyridinebutan-2-amine with prop-2-enoyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-phenyl-3-(pyridin-4-yl)prop-2-enamide
• N-(pyridin-2-yl)amides
• 3-bromoimidazo[1,2-a]pyridines

Uniqueness

N-(4-Pyridin-4-ylbutan-2-yl)prop-2-enamide is unique due to its specific structural features, which confer distinct chemical reactivity and potential biological activity. Its combination of a pyridine ring and an amide functional group makes it a versatile compound for various applications in research and industry.